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Compound of Interest

Compound Name: 3-lodopropane-1,2-diol
CAS No.: 554-10-9
Cat. No.: B121770
Get Quote
. J

Executive Summary & Chemical Identity

3-lodopropane-1,2-diol (CAS: 554-13-2), also known as

-iodohydrin, presents specific disposal challenges due to the presence of a carbon-iodine (C-I)
bond.[1] Unlike simple alcohols, this compound is a halogenated alkylating agent. Improper
disposal into non-halogenated waste streams or municipal drains can lead to the formation of
toxic byproducts during incineration or contamination of water systems.

Immediate Action Required:
e Do NOT pour down the drain.[2]

e Do NOT mix with strong oxidizers or non-halogenated solvents (e.g., acetone, ethanol) if
avoidable.

e Segregate strictly into the Halogenated Organic Waste stream.

Chemical Profile
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Property Data Relevance to Disposal

Unique identifier for waste

CAS Number 554-13-2 _
manifests.[1]
High iodine content requires
Formula . o .
high-temp incineration.[1]
) ] o Requires leak-proof secondary
Physical State Viscous Liquid )
containment.[1]
May darken (release
Stability Light Sensitive ) over time: requires
stabilization.[1]
) ] Standard PPE (Nitrile gloves,
Hazards Irritant (Skin/Eye), H315/H319 ]
goggles) required.[1]
o ] Potential carcinogen; handle
Reactivity Alkylating Agent

as a cytotoxic hazard.[1]

Hazard Assessment & Pre-Disposal Causality

To ensure safety, one must understand why specific protocols are necessary.

The Mechanism of Hazard

The C-I bond in 3-iodopropane-1,2-diol is weaker than C-Cl or C-Br bonds.[1] This makes the
iodine a good "leaving group,” rendering the molecule a potential alkylating agent.

» Biological Risk: It can alkylate DNA/proteins, posing a potential genotoxic risk similar to other
alkyl iodides.

e Chemical Risk: Upon exposure to light or heat, the compound degrades, homolytically
cleaving to release elemental iodine (

), which is corrosive and volatile.[1]

Self-Validating Stability Check
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Before bulking this chemical into a waste drum, perform this visual check:
e Color Inspection: Pure compound is colorless to pale yellow.

o Dark Yellow/Brown: Indicates significant decomposition and free iodine (

).

o Action: If dark brown, add a small amount of Sodium Thiosulfate solution (10%) to the waste
container to quench the free iodine before sealing. This prevents pressure buildup and
corrosion of the waste container.

Disposal Decision Matrix (Workflow)

The following logic gate ensures the material ends up in the correct incineration stream (EPA
RCRA "F-List" or "D-List" equivalent for halogenated solvents).
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Waste Generation:
3-lodopropane-1,2-diol

Visual Inspection:
Is liquid Dark Brown/Yellow?

Stabilization:
Add 10% Na2S203 (Thiosulfate)
until color fades

Purity Check: :
Is it mixed with other solvents? ! |

Do NOT use Route B

Pure or Mixed w/ Halogens : (Cross-Contamination Risk)

Mixed w/ Non-Halogens

Route A: Halogenated Waste Stream
(Must be incinerated >1100°C)

Containerization:
HDPE or Glass (Amber preferred)
Label: 'Halogenated Organic Waste'

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and stabilization of iodinated waste.

Step-by-Step Disposal Protocol
Step 1: Preparation & PPE[5]

o PPE: Nitrile gloves (double gloving recommended due to permeation risk of alkyl iodides),
safety goggles, and lab coat.
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o Ventilation: Perform all transfers inside a certified chemical fume hood to capture volatile
organic iodine vapors.

Step 2: Container Selection

o Material: Use High-Density Polyethylene (HDPE) or Glass.
o Note: Avoid metal containers if free iodine is suspected, as
corrodes metal rapidly.

e Volume: Do not fill containers >90% full to allow for thermal expansion.

Step 3: Bulking & Transfer

e Segregation: Ensure the destination waste carboy is designated "Halogenated Organic
Solvents."

o Critical: Never mix with acidic waste streams containing oxidizers (e.g., Chromic acid,
Nitric acid). This will oxidize the iodide to iodine gas (

), creating a toxic cloud.

o Transfer: Pour slowly using a funnel. If the waste is viscous, a small amount of
dichloromethane (DCM) or acetone can be used to rinse the original vessel into the waste
container.

Step 4: Labeling

Affix a hazardous waste label containing the following data:
e Chemical Name: "Waste 3-lodopropane-1,2-diol" (or "Halogenated Solvent Mixture").[1]
o Constituents: List all major solvents (e.g., "3-lodopropane-1,2-diol 5%, Acetone 95%").

o Hazard Checkboxes: [x] Toxic [X] Irritant.

Emergency Procedures: Spill Management
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If a spill occurs outside the fume hood:

e Evacuate: Clear the immediate area if the spill is >100 mL.

o PPE: Don vapor-protective respiratory protection if ventilation is poor.

e Neutralization (The "Blue" Indicator):
o Prepare a solution of Sodium Thiosulfate (5-10%) and Sodium Carbonate (Soda Ash).
o Spray/pour over the spill.[3] The thiosulfate reduces volatile iodine (

) back to non-volatile iodide (
).
o Visual Cue: The dark brown color of iodine will fade to colorless/pale yellow.

o Absorption: Cover with vermiculite, sand, or commercial "Organic” spill pads.

» Disposal: Scoop material into a wide-mouth jar and label as "Hazardous Waste: Debris
contaminated with Halogenated Organics."

Regulatory & Transport Information

When preparing the waste manifest for the EHS (Environmental Health & Safety) team or

external contractor:

e US EPA Waste Code:F002 (Spent Halogenated Solvents) is the most common default for
mixtures. If pure and discarded, it may be classified under DOO1 (Ignitable) or DO03
(Reactive) depending on formulation, but generally defaults to characteristic hazardous
waste.

o DOT Shipping Name (Likely):
o UN 2810, Toxic liquid, organic, n.o.s. (3-lodopropane-1,2-diol)[1]

o OR
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o UN 3082, Environmentally hazardous substance, liquid, n.o.s.[1]

o Note: Always verify Section 14 of the specific manufacturer SDS, as stabilizers may alter
the classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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